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Compound of Interest

Compound Name: 5-Ethyl-5-methylhydantoin

Cat. No.: B102286

Introduction

5-Ethyl-5-methylhydantoin, a derivative of the heterocyclic compound hydantoin, is a
molecule of significant interest in synthetic and medicinal chemistry. Its structural motif is a
cornerstone in the development of various biologically active compounds. This guide provides a
comprehensive overview of the physical and chemical properties of 5-Ethyl-5-
methylhydantoin, alongside detailed experimental protocols for its synthesis and analysis.
The information presented herein is intended to equip researchers, scientists, and drug
development professionals with the foundational knowledge required to effectively utilize this
compound in their work.

The hydantoin core, a five-membered ring containing two nitrogen atoms, imparts a unique
combination of stability and reactivity. The substituents at the 5-position, in this case, an ethyl
and a methyl group, play a crucial role in defining the molecule's steric and electronic
properties, which in turn influence its biological activity and physical characteristics. This
document will delve into these aspects, providing a robust technical resource for laboratory
applications.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 5-Ethyl-5-methylhydantoin is
paramount for its effective handling, formulation, and application. These properties are
summarized in the table below, followed by a more detailed discussion.
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Property Value Source(s)
5-ethyl-5-methylimidazolidine-
IUPAC Name _ [1]
2,4-dione
5-Methyl-5-ethylhydantoin,
Synonyms ) [1]
Methylethylhydantoin
16820-12-5 (Active), 5394-36-
CAS Number [1]
5 (Deprecated)
Molecular Formula CeH10N202 [2]
Molecular Weight 142.16 g/mol [2]
White crystalline powder,
Appearance o [1]
liquid, or pellets/large crystals
Melting Point 144-150 °C [3]
Boiling Point ~259.72 °C (estimated) [4]
Density ~1.095 - 1.23 g/cm3 [4]
- Moderately soluble in water
Solubility [4]
(~5g/Lat 25 °C)
(Not experimentally
pKa )
determined)
Structure

The foundational structure of 5-Ethyl-5-methylhydantoin is the imidazolidine-2,4-dione ring.

The carbon at the 5-position is a chiral center, though the compound is typically supplied as a

racemic mixture.
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Bucherer-Bergs reaction pathway

Experimental Protocol: Synthesis of 5-Ethyl-5-
methylhydantoin

This protocol is adapted from established procedures for the Bucherer-Bergs synthesis of
related hydantoins. [5] Materials:

o 2-Butanone (Methyl ethyl ketone)

o Potassium cyanide (KCN)

o Ammonium carbonate ((NH4)2CO3)

» Ethanol

o Water

o Concentrated Hydrochloric Acid (HCI)

» Standard laboratory glassware and safety equipment
Procedure:

¢ Reaction Setup: In a well-ventilated fume hood, combine 2-butanone (1.0 eq), potassium
cyanide (1.5 eq), and ammonium carbonate (3.0 eq) in a round-bottom flask equipped with a
reflux condenser and a magnetic stirrer.

» Solvent Addition: Add a 1:1 mixture of ethanol and water to the flask, ensuring the solids are
adequately suspended.

» Heating and Reflux: Heat the reaction mixture to reflux (approximately 80-90 °C) with
vigorous stirring. The reaction is typically allowed to proceed for 12-24 hours. Monitor the
progress of the reaction by thin-layer chromatography (TLC).
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o Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully
acidify the solution with concentrated hydrochloric acid to a pH of approximately 6-7. This
should be done slowly and with caution, as it will generate hydrogen cyanide gas.

« |solation: The product will precipitate out of the solution upon cooling and acidification.
Collect the solid product by vacuum filtration and wash with cold water.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system, such as an ethanol/water mixture, to yield pure 5-Ethyl-5-methylhydantoin as a
white crystalline solid.

Analytical Characterization

The identity and purity of 5-Ethyl-5-methylhydantoin can be confirmed using a variety of
standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show signals corresponding to the ethyl
and methyl groups, as well as the N-H protons of the hydantoin ring. The ethyl group will
exhibit a triplet for the methyl protons and a quartet for the methylene protons. The methyl
group at the 5-position will appear as a singlet. The N-H protons will likely appear as broad
singlets.

e 13C NMR: The carbon NMR spectrum will show distinct signals for the two carbonyl carbons,
the quaternary carbon at the 5-position, and the carbons of the ethyl and methyl
substituents.

Infrared (IR) Spectroscopy

The IR spectrum of 5-Ethyl-5-methylhydantoin is characterized by strong absorption bands
corresponding to the functional groups present in the molecule. Key expected peaks include:

e N-H stretching: A broad band in the region of 3200-3400 cm™1,

e C=0 stretching: Two strong absorption bands in the region of 1700-1780 cm~* corresponding
to the two carbonyl groups of the hydantoin ring.
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e C-N stretching: Bands in the fingerprint region (below 1500 cm~1).

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of 5-Ethyl-5-methylhydantoin will show a
molecular ion peak (M*) at m/z = 142. The fragmentation pattern will be dictated by the stability
of the resulting carbocations. Common fragmentation pathways include the loss of the ethyl
group (M-29) and the methyl group (M-15).

Chemical Stability and Degradation

The hydantoin ring is generally stable under neutral conditions. However, it can be susceptible
to hydrolysis under strongly acidic or basic conditions, leading to the opening of the ring to form
the corresponding amino acid derivative.

Studies on halogenated hydantoins have shown that they can undergo thermal decomposition,
producing gases such as nitrogen oxides and cyanides. [5]While 5-Ethyl-5-methylhydantoin
is not halogenated, it is prudent to consider its thermal stability, especially if it is to be used in
applications involving elevated temperatures. It is recommended to store the compound in a
cool, dry place away from strong acids and bases to prevent degradation.

Conclusion

5-Ethyl-5-methylhydantoin is a valuable building block in organic synthesis with a well-
defined set of physical and chemical properties. Its synthesis via the robust Bucherer-Bergs
reaction is efficient and scalable. The analytical techniques described in this guide provide the
necessary tools for its characterization and quality control. A thorough understanding of its
properties and reactivity is essential for its successful application in research and development,
particularly in the pursuit of novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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